Cas no 1341700-38-6 (2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide
• CAS No: 1341700-38-6
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD18855516
• CID: 4695590
• Update Time: 2025-06-08

2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-fluoro-4-methylphenyl)acetamide
• 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide

• MDL： MFCD18855516
• Inchi： 1S/C9H9BrFNO/c1-6-2-3-8(7(11)4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： CWOIAEAKAGNGSO-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(C)=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1341700-38-6 and Product Name: 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide

The compound with the CAS number 1341700-38-6 and the product name 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular research. The presence of both bromine and fluorine substituents in its molecular structure imparts distinct reactivity and binding characteristics, making it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide has been extensively studied for its role as a building block in the synthesis of more complex molecules. The bromine atom, located at the C-2 position, serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive compounds. Similarly, the fluorine atom at the C-2 position of the phenyl ring enhances lipophilicity and metabolic stability, critical factors in drug design.

Recent research has highlighted the utility of 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its efficacy as a precursor in creating molecules that interact with enzymes involved in cancer metabolism. The combination of bromine and fluorine substituents allows for fine-tuning of physicochemical properties, enabling optimization for better pharmacokinetic profiles. This compound has been incorporated into libraries designed for high-throughput screening (HTS), facilitating the identification of novel therapeutic agents.

The structural motif of N-(2-fluoro-4-methylphenyl)acetamide is particularly noteworthy for its potential to modulate receptor binding affinities. The amide group provides a hydrogen bond donor/acceptor capability, crucial for interactions with protein targets. Moreover, the fluoro-substituted phenyl ring is known to improve binding selectivity by influencing electronic distributions and steric hindrance. Such features make this compound an attractive candidate for designing next-generation drugs with enhanced specificity and reduced side effects.

Advances in computational chemistry have further accelerated the exploration of 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide's applications. Molecular modeling studies have revealed insights into its binding modes with potential drug targets, aiding rational drug design. These simulations have been instrumental in predicting metabolic pathways and identifying structural modifications that could improve drug-like properties. The integration of experimental data with computational predictions has provided a robust framework for optimizing this compound's therapeutic potential.

In conclusion, 2-Bromo-N-(2-fluoro-4-methylphenyl)acetamide (CAS No. 1341700-38-6) stands out as a versatile intermediate with broad implications in pharmaceutical research. Its unique structural features enable diverse synthetic applications and promise to contribute significantly to the development of novel therapeutics. As research continues to uncover new methodologies and targets, this compound is poised to remain at the forefront of medicinal chemistry innovation.